Cas no 1784508-42-4 (3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol)

3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol is a fluorinated organic compound characterized by its trifluoromethyl and difluoromethyl substituents on a propanol backbone. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The presence of multiple fluorine atoms improves binding affinity and bioavailability, while the hydroxyl group allows for further functionalization. Its stability under various reaction conditions makes it a versatile intermediate in synthetic chemistry. The compound is particularly useful in the development of bioactive molecules, where fluorine incorporation is critical for optimizing potency and selectivity. Handling requires standard precautions for fluorinated organics.
3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol structure
1784508-42-4 structure
Product Name:3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol
CAS No:1784508-42-4
MF:C10H9F5O
MW:240.169880628586
CID:6169789
PubChem ID:105502135
Update Time:2025-09-27

3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol
    • 1784508-42-4
    • EN300-1944228
    • 3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol
    • Inchi: 1S/C10H9F5O/c11-9(12,4-5-16)7-2-1-3-8(6-7)10(13,14)15/h1-3,6,16H,4-5H2
    • InChI Key: UQTDFKDSGHNCND-UHFFFAOYSA-N
    • SMILES: FC(CCO)(C1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

  • Exact Mass: 240.05735572g/mol
  • Monoisotopic Mass: 240.05735572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol Pricemore >>

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Additional information on 3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol

3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1784508-42-4): A Comprehensive Overview

3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1784508-42-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The presence of multiple fluorine atoms in its molecular framework enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. This compound belongs to the class of fluorinated propanols, which are widely studied for their applications in medicinal chemistry and advanced materials.

The molecular structure of 3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol features a trifluoromethylphenyl group attached to a difluoropropanol backbone. This combination of functional groups contributes to its high chemical reactivity and versatility in synthetic applications. Researchers are particularly interested in its potential as a building block for the development of novel bioactive molecules, including enzyme inhibitors and receptor modulators. The compound's CAS number 1784508-42-4 serves as a unique identifier in chemical databases, facilitating its procurement and characterization.

In recent years, the demand for fluorinated compounds like 3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol has surged due to their role in addressing challenges in drug design. Fluorination is a key strategy to improve the pharmacokinetic properties of pharmaceutical candidates, and this compound's difluoro and trifluoromethyl groups make it an attractive candidate for such modifications. Its applications extend beyond pharmaceuticals, with potential uses in liquid crystals, organic electronics, and specialty coatings, where its fluorine content can enhance thermal stability and solubility.

The synthesis of 3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol typically involves multi-step organic reactions, including fluorination and coupling processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, researchers are also exploring greener synthetic routes to produce this compound with reduced environmental impact.

From a commercial perspective, 3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol is available through specialized chemical suppliers who cater to the research and development sector. Its CAS registry number 1784508-42-4 ensures accurate identification in global trade and regulatory documentation. The compound's niche applications and specialized nature contribute to its positioning as a high-value chemical in the fine chemicals market.

Ongoing research continues to uncover new possibilities for 3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol, particularly in the context of precision medicine and targeted drug delivery systems. Its fluorine-rich structure aligns with current trends in pharmaceutical innovation, where fluorinated compounds are increasingly used to enhance drug efficacy and reduce side effects. As the scientific community delves deeper into its properties, this compound is expected to play a pivotal role in the development of next-generation therapeutics and functional materials.

In summary, 3,3-Difluoro-3-[3-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1784508-42-4) represents a fascinating example of how fluorinated organic compounds can drive innovation across multiple scientific disciplines. Its unique chemical profile, combined with its diverse applications, makes it a subject of ongoing interest for researchers and industry professionals alike.

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